1. Home
  2. Product
  3. [(3R,3aR,6S,6aR)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] acetate
[(3R,3aR,6S,6aR)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] acetate [(3R,3aR,6S,6aR)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] acetate
Brand Name: Vulcanchem
CAS No.: 13042-39-2
VCID: VC20983194
InChI: InChI=1S/C8H12O5/c1-4(9)13-6-3-12-7-5(10)2-11-8(6)7/h5-8,10H,2-3H2,1H3
SMILES: CC(=O)OC1COC2C1OCC2O
Molecular Formula: C8H12O5
Molecular Weight: 188.18 g/mol

[(3R,3aR,6S,6aR)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] acetate

CAS No.: 13042-39-2

Cat. No.: VC20983194

Molecular Formula: C8H12O5

Molecular Weight: 188.18 g/mol

* For research use only. Not for human or veterinary use.

[(3R,3aR,6S,6aR)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] acetate - 13042-39-2

Specification

CAS No. 13042-39-2
Molecular Formula C8H12O5
Molecular Weight 188.18 g/mol
IUPAC Name (3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl) acetate
Standard InChI InChI=1S/C8H12O5/c1-4(9)13-6-3-12-7-5(10)2-11-8(6)7/h5-8,10H,2-3H2,1H3
Standard InChI Key ASUQMWUAFHPXOG-UHFFFAOYSA-N
Isomeric SMILES CC(=O)O[C@H]1CO[C@H]2[C@@H]1OC[C@H]2O
SMILES CC(=O)OC1COC2C1OCC2O
Canonical SMILES CC(=O)OC1COC2C1OCC2O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19